Cas no 51803-13-5 (5-Pyrimidinecarbonitrile, 2,4,6-triphenyl-)

• Product Name: 5-Pyrimidinecarbonitrile, 2,4,6-triphenyl-
• CAS No: 51803-13-5
• MF: C₂₃H₁₅N₃
• MW: 333.385304689407
• CID: 361351
• PubChem ID: 12782475
• Update Time: 2025-04-19

5-Pyrimidinecarbonitrile, 2,4,6-triphenyl- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarbonitrile, 2,4,6-triphenyl-
• 2,4,6-triphenylpyrimidine-5-carbonitrile
• SCHEMBL20041347
• 51803-13-5
• DTXSID80509748

• Inchi： 1S/C23H15N3/c24-16-20-21(17-10-4-1-5-11-17)25-23(19-14-8-3-9-15-19)26-22(20)18-12-6-2-7-13-18/h1-15H
• InChI Key： AEXVQHOKEWCIAG-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC=CC=2)=NC(C2C=CC=CC=2)=C(C#N)C=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 333.12675
• Monoisotopic Mass: 333.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 49.6Ų

Experimental Properties

• PSA: 49.57